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Abstract
Dihydrobonducellin, a homoisoflavonoid primarily isolated from plants of the Caesalpinia

genus, has garnered significant interest within the scientific community for its notable

immunomodulatory properties. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and known biological activities of

dihydrobonducellin. Particular emphasis is placed on its inhibitory effects on the production of

key cytokines, Interleukin-2 (IL-2) and Interferon-gamma (IFN-γ), suggesting its potential as a

lead compound in the development of novel therapeutics for immune-related disorders. This

document synthesizes available data on its spectral characteristics, outlines experimental

protocols for its isolation and analysis, and explores the putative signaling pathways through

which it exerts its biological effects.

Chemical Structure and Properties
Dihydrobonducellin is classified as a homoisoflavonoid, a class of phenolic compounds. Its

core structure consists of a chromanone ring system with a benzyl substituent at the 3-position.

Chemical Structure:
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The two-dimensional structure of dihydrobonducellin can be represented by the SMILES

notation: O=C1C2=CC=C(C=C2OCC1CC3=CC=C(C=C3)OC)O.[1]

A visual representation of the chemical structure is provided below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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